Cas no 59866-21-6 (Butanedioic acid,2-oxo-, magnesium salt (1:1))

• Product Name: Butanedioic acid,2-oxo-, magnesium salt (1:1)
• CAS No: 59866-21-6
• MF: C₄H₂MgO₅
• MW: 154.360682010651
• CID: 372625
• PubChem ID: 3042510
• Update Time: 2025-04-19

Butanedioic acid,2-oxo-, magnesium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-oxo-, magnesium salt (1:1)
• Butanedioic acid, oxo-, magnesium salt (2:1)
• 2-oxobutanedioate
• magnesium,2-oxobutanedioate
• Oxaloacetate neutre de mangnesium
• DTXSID40975268
• KU8946Q1C8
• Magnesium oxaloacetate
• UNII-KU8946Q1C8
• magnesium;2-oxobutanedioate
• 59866-21-6
• Oxaloacetate neutre de mangnesium [French]
• Magnesium oxobutanedioate (1:1)
• magnesium 2-oxobutanedioate
• Q27282443
• Magnesium 2-oxosuccinate; Magnesium 2-oxobutanedioate
• Butanedioic acid, oxo-, magnesium salt (1:1)
• BUTANEDIOIC ACID, 2-OXO-, MAGNESIUM SALT (1:1)

• Inchi： 1S/C4H4O5.Mg/c5-2(4(8)9)1-3(6)7;/h1H2,(H,6,7)(H,8,9);/q;+2/p-2
• InChI Key： AYIKGGBPRUSXBK-UHFFFAOYSA-L
• SMILES： [Mg+2].O=C(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 153.97516
• Monoisotopic Mass: 153.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Boiling Point: 341.9°C at 760 mmHg
• Flash Point: 174.8°C
• PSA: 97.33